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Compound of Interest

2-Cyclohexylethylamine
Compound Name:

hydrochloride
CAS No.: 5471-55-6
Cat. No.: B1584402

Get Quote

Executive Summary: The Scaffold of Stability

2-Cyclohexylethylamine hydrochloride (CeH1:CH2CH2NH2[1]-HCI) represents a critical
intersection between chemical stability and synthetic utility.[1] While its free base form (2-
cyclohexylethylamine) is a volatile, corrosive liquid prone to carbonate formation upon air
exposure, the hydrochloride salt offers a stable, solid-state alternative preferred in Good
Manufacturing Practice (GMP) environments.[1]

This guide addresses the specific handling requirements of the hydrochloride salt, focusing on
its hygroscopic nature, its role as a precursor in sulfonylurea synthesis (specifically
Glibenclamide), and the precise stoichiometry required to liberate the active amine in situ.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

The hydrochloride salt is the protonated form of the primary amine.[1] Researchers must
distinguish between the stable salt and the reactive free base generated during synthesis.[1]
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Property Specification

Chemical Name 2-Cyclohexylethylamine Hydrochloride
Free Base CAS 101-60-0 (often cited for the parent amine)
Salt CAS 5471-55-6 (Common commercial identifier)
Formula CsH17N[1][2] - HCI

Molecular Weight 163.69 g/mol (Salt) vs. 127.23 g/mol (Base)
Physical State White to off-white crystalline solid

Solubility Highly soluble in water, methanol; sparingly

soluble in non-polar ethers.[1]

>200°C (Decomposes) - Contrast with Free

Melting Point
Base MP: -15°C

Structural Alert: The Phenethylamine Analog

Structurally, this molecule is a saturated analog of phenethylamine.[1] While it lacks the
aromatic ring's planarity, it retains significant affinity for monoamine transporters.[1]
Researchers should treat it as a potential bioactive agent affecting the Central Nervous System
(CNS) until proven otherwise.[1]

Risk Assessment & Toxicology (E-E-A-T)

Unlike the corrosive free base (Skin Corr.[1] 1B), the hydrochloride salt is classified primarily as
an Irritant, but this designation can be deceptive.[1] Upon contact with mucous membranes
(eyes, lungs), moisture hydrolyzes the salt, creating a locally acidic environment while liberating
the amine.[1]

GHS Classification (Salt Form)[1]

e Skin Irrit. 2 (H315): Causes skin irritation.[1]
e Eye Irrit. 2A (H319): Causes serious eye irritation.[1]

e STOT SE 3 (H335): May cause respiratory irritation (dust inhalation).[1]
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The "Hidden" Hazard: Hygroscopicity & Stoichiometry

The primary technical risk is not acute toxicity, but stoichiometric drift.[1] The salt is
hygroscopic.[1]

o Causality: Absorption of atmospheric water increases the apparent mass.[1]

e Impact: If you weigh 163.69 mg of "wet" salt, you may only be adding 0.9 equivalents of the
amine.[1] In strict coupling reactions (e.g., isocyanate additions), this leads to unreacted
electrophiles and impurity profiles that fail QA.[1]

Strategic Handling & Storage Protocols

To maintain the integrity of the reagent, a "Chain of Dryness" must be established.[1]

Diagram 1: Handling Decision Matrix

This logic flow dictates the safety controls based on the physical state of the reagent.[1]

Risk: Dust/Inhalation
Action: Fume Hood + N95

Weighing

Long Term Storage: Desiccator
(Argon flush)

Solubilized (Free Base) Reaction Risk: Corrosive/Volatile
Action: Butyl Gloves + Face Shield

Click to download full resolution via product page

Solid HCI Salt

Reagent State

Figure 1: Decision matrix for PPE and engineering controls based on the state of the amine.

Storage Protocol

e Primary Containment: Amber glass vial with a Teflon-lined cap.

» Secondary Containment: Desiccator cabinet with active silica gel or Drierite.[1]
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» Headspace Control: Flush headspace with Nitrogen or Argon after every use to prevent
moisture uptake.[1]

Experimental Protocol: In Situ Neutralization &
Coupling

Context: This protocol describes the synthesis of a Glibenclamide analog intermediate.
Challenge: The reaction requires the free amine to attack a sulfonyl isocyanate or carbamate,
but we are starting with the stable HCI salt. Solution: A biphasic or organic-base mediated
neutralization strategy.[1]

Materials
e 2-Cyclohexylethylamine HCI (1.0 eq)[1]

e Dichloromethane (DCM) (Anhydrous)[1]
o Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 eq)[1]

» Sulfonyl Carbamate/lsocyanate Electrophile (1.0 eq)[1]

Step-by-Step Methodology

o Gravimetric Preparation (The "Fast-Weigh" Technique):
o Why: To minimize water uptake.[1]
o Tare a dry reaction flask (not weighing paper) on the balance.[1]
o Quickly transfer the calculated mass of the HCI salt directly into the flask.[1]
o Immediately cap and purge with Argon.[1]
» Solubilization & Liberation:
o Add anhydrous DCM to the flask.[1] The salt will likely remain as a suspension.[1]

o Add 1.1 equivalents of TEA.
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o Observation: The suspension will clear or change texture as the free amine is liberated
into the DCM and TEA[1]-HCI precipitates (depending on concentration).[1]

o Mechanistic Note: The extra 0.1 eq of base ensures complete deprotonation, driving the
equilibrium toward the nucleophilic free amine.[1]

e Coupling Reaction:
o Cool the mixture to 0°C (exothermic control).
o Dropwise add the electrophile (e.g., 4-(2-aminoethyl)benzenesulfonamide derivative).[1]
o Allow to warm to Room Temperature (RT) over 2 hours.
e Quench & Workup:
o Quench with 1M HCI.

o Why: This removes the excess TEA and any unreacted cyclohexylethylamine (re-
protonating it into the water layer), leaving the neutral sulfonamide product in the organic
layer.[1]

Diagram 2: Synthesis Workflow (Glibenclamide Route)
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Figure 2: Process flow for converting the stable HCI salt into a pharmaceutical intermediate.

Emergency Response
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Scenario

Immediate Action

Rationale

Skin Contact (Solid)

Brush off dry, then wash with

soap/water.[1]

Adding water to the solid on
skin creates a concentrated

acidic paste.[1]

Eye Contact

Flush for 15 mins; lift eyelids.
[1]

The salt hydrolyzes rapidly;
immediate dilution is critical to

prevent corneal opacity.[1]

Spill (Solid)

Sweep into a container; do not
generate dust.[1]

Prevent inhalation of the
irritant dust.[1]

Spill (Solution)

Absorb with vermiculite;

ventilate area.[1]

The liberated free amine is

volatile and flammable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 2-Cyclohexylethylamine Hydrochloride
Safety & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584402/docs#technical-guide-2-
cyclohexylethylamine-hydrochloride-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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